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Compound of Interest

Compound Name: NSC666715

Cat. No.: B1680242

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of the antineoplastic agent NSC666715, chemically identified as
Rucaparib, is crucial for maintaining laboratory safety, protecting personnel, and ensuring
environmental compliance. Rucaparib is classified as a hazardous substance with potential
reproductive toxicity, acute oral toxicity, and skin and eye irritation. Therefore, it must be
managed as hazardous cytotoxic waste. Under no circumstances should this compound or any
contaminated materials be disposed of in regular trash or down the sanitary sewer system.

Personal Protective Equipment (PPE) and Handling
Precautions

Before initiating any disposal procedures, it is imperative to handle Rucaparib with appropriate
personal protective equipment to prevent exposure.
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PPE Item Specification

Chemical-resistant nitrile gloves. Double-gloving
Gloves .
is recommended.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

A disposable, low-permeability gown should be
Lab Coat/Gown
worn.

A NIOSH-approved respirator is necessary

when handling the powder form or when there is
Respiratory Protection a risk of aerosolization. All handling of the solid

compound should be performed in a certified

chemical fume hood.

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is mandatory for the safe disposal of Rucaparib
and associated waste.

Step 1: Waste Segregation

All items that have come into direct contact with Rucaparib are considered hazardous waste
and must be segregated at the point of generation. This includes:

Unused or expired pure compound (powder).

Solutions containing Rucaparib.

Contaminated laboratory consumables (e.g., vials, pipette tips, flasks, tubes, weigh boats).

Contaminated PPE (e.g., gloves, disposable gowns, bench paper).

Materials used for spill cleanup.

Step 2: Waste Containment and Labeling

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper containment and clear labeling are critical for safe storage and transport.

e Solid Waste: Collect all contaminated solid waste in a designated, puncture-resistant
container with a secure lid. The container should be lined with a heavy-duty plastic bag.

e Liquid Waste: Collect all aqueous and solvent-based solutions containing Rucaparib in a
dedicated, leak-proof, and chemically compatible container. This container should be clearly
marked and stored in secondary containment to prevent spills.

e Sharps Waste: Needles, syringes, and other contaminated sharps must be placed directly
into a designated sharps container for hazardous chemical waste. Do not recap, bend, or
break needles.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Rucaparib (NSC666715)," and the appropriate hazard pictograms
(e.g., health hazard, exclamation mark).

Step 3: Decontamination of "Empty" Containers

Containers that held pure Rucaparib must be decontaminated before disposal.

Triple-rinse the container with a suitable solvent (e.g., methanol or ethanol).

Collect the rinsate as hazardous liquid waste.

After triple-rinsing and allowing it to air dry, deface the original label.

Dispose of the decontaminated container as directed by your institution's Environmental
Health and Safety (EHS) department.

Step 4: Storage

Store all sealed and labeled hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory. This area should be away from general laboratory
traffic and incompatible materials.

Step 5: Final Disposal
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The final disposal of Rucaparib waste must be handled by your institution's EHS department or
a licensed hazardous waste contractor. The required method of disposal is high-temperature
incineration to ensure the complete destruction of the cytotoxic compound.[1] Do not attempt to
transport or dispose of this waste through any other means.

Hazard Classification and Disposal Summary

The following table summarizes the key hazard classifications for Rucaparib (NSC666715) and
their implications for disposal.[2][3]

Hazard Classification GHS Category Relevance to Disposal

Mandates handling as
] o hazardous waste to prevent
Reproductive Toxicity Category 2 ]
exposure and environmental

contamination.[2][3]

Reinforces the need for strict
Acute Toxicity (Oral) Category 4 containment to prevent
accidental ingestion.[2]

Requires the use of
Skin Irritation Category 2 appropriate PPE to prevent
skin contact.[2]

Requires the use of eye
Eye Irritation Category 2A protection to prevent serious

eye irritation.[2]

- o ] Necessitates handling in a
Specific Target Organ Toxicity Category 3 (Respiratory )
_ o ventilated enclosure to prevent
(Single Exposure) Irritation) ) )
inhalation.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Rucaparib.
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Caption: Logical workflow for the disposal of Rucaparib (NSC666715).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of NSC666715 (Rucaparib): A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680242#nsc666715-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/15643m.pdf
https://www.echemi.com/sds/rucaparib-pd1911051057.html
https://www.benchchem.com/product/b1680242#nsc666715-proper-disposal-procedures
https://www.benchchem.com/product/b1680242#nsc666715-proper-disposal-procedures
https://www.benchchem.com/product/b1680242#nsc666715-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680242?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

